Carbon free silicon/polyaniline hybrid anodes with 3D conductive structures for superior lithium-ion batteries†
Chemical Communications Pub Date: 2020-01-21 DOI: 10.1039/C9CC09132G
Abstract
We design a carbon-free Si/polyaniline hybrid anode composed of porous Si dendrites and oxalic acid doped polyaniline coatings. Such a 3D conductive porous structure offers the feasibility to facilitate the transport of electrons/ions and simultaneously alleviate the volume expansion of the silicon anode.
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